2-Bromo-N-(cyclopropylmethyl)-4-(ethylsulfonyl)aniline

• Molecular Formula: C12H16BrNO2S
• Molecular Weight: 318.23 g/mol
• IUPAC Name: 2-bromo-N-(cyclopropylmethyl)-4-ethylsulfonylaniline
• InChI: InChI=1S/C12H16BrNO2S/c1-2-17(15,16)10-5-6-12(11(13)7-10)14-8-9-3-4-9/h5-7,9,14H,2-4,8H2,1H3
• InChI Key: GVMRDSNHGUJXPN-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=C(C=C1)NCC2CC2)Br

Description

2-Bromo-N-(cyclopropylmethyl)-4-(ethylsulfonyl)aniline is a useful research compound. Its molecular formula is C12H16BrNO2S and its molecular weight is 318.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 84b (0.534 g, 2.00 mmol) and cyclopropylmethanamine (0.427 g, 6.00 mmol) in dioxane (5 mL) was heated at 100° C. for overnight. The reaction mixture was cooled to ambient temperature and filtered to remove the solid. The filtrate was concentrated. The residue was purified by flash chromatography (silica gel, 40% ethyl acetate in hexanes) to afford the title compound (0.63 g, 99%).